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Introduction

DA-1241 is a novel, orally available small molecule agonist for the G protein-coupled receptor
119 (GPR119).[1][2] GPR119 is predominantly expressed in pancreatic 3-cells and intestinal
enteroendocrine L-cells.[3] Activation of GPR119 in the gut stimulates the release of incretin
hormones, including glucagon-like peptide-1 (GLP-1).[1] GLP-1 plays a crucial role in glucose
homeostasis by potentiating glucose-dependent insulin secretion, suppressing glucagon
release, delaying gastric emptying, and promoting satiety.[3] Preclinical and clinical studies
have demonstrated that DA-1241 enhances GLP-1 secretion, leading to improved glycemic
control.[2][4] This document provides detailed protocols for measuring GLP-1 levels in
response to DA-1241 administration in both in vivo and in vitro settings.

Data Presentation

The following tables summarize expected quantitative data from experiments measuring GLP-1
levels after DA-1241 administration. These are representative data based on preclinical
studies.
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Table 1: In Vivo Plasma GLP-1 Levels in Mice after Oral Administration of DA-1241

Time Point Mean Plasma Standard
Treatment L
G Dose (mg/kg) (post-glucose Total GLP-1 Deviation

rou
£ challenge) (pmoliL) (pmoliL)

Vehicle Control 0 15 min 15.2 3.1
DA-1241 30 15 min 285 5.7
DA-1241 100 15 min 45.8 8.2
DA-1241 120 15 min 51.3 9.5

Table 2: In Vitro GLP-1 Secretion from Enteroendocrine L-Cells (GLUTag) after DA-1241
Treatment

Mean GLP-1
Treatment Concentration Incubation Secretion (fold Standard
Group (nM) Time (hours) change over Deviation
basal)
Vehicle Control 0 2 1.0 0.1
DA-1241 10 2 1.8 0.3
DA-1241 100 2 3.2 0.5
DA-1241 1000 2 4.5 0.7

Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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